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Compound of Interest

Compound Name: Cesium methoxide

Cat. No.: B078613

Cesium Methoxide: A Technical Guide for
Researchers

CAS Number: 13106-69-9
Chemical Formula: CHsCsO
Molecular Weight: 163.94 g/mol [1]

This technical guide provides an in-depth overview of Cesium Methoxide, a compound of
significant interest to researchers, scientists, and professionals in drug development. Due to
the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for Cesium
Methoxide, this document incorporates safety data and protocols from closely related and
structurally similar compounds, such as elemental cesium and other alkali metal methoxides.
This information should be used as a guideline, and a thorough risk assessment should be
conducted before handling this substance.

Physicochemical Data

Cesium methoxide is a strong base used in organic synthesis.[1] While detailed experimental
data for the pure compound is sparse in publicly available literature, the following table
summarizes its known and computed properties.
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Property Value Source

Molecular Weight 163.94 g/mol [1]

Density 0.85 g/cm?3 [1][2]

Physical State Solid Inferred from related

compounds

Solubility

Reacts violently with water

Inferred from related

compounds[3]

Safety and Hazard Information

A definitive Globally Harmonized System (GHS) classification for Cesium Methoxide is not

readily available. However, based on the hazards associated with elemental cesium and other

alkali metal methoxides, it should be handled as a hazardous substance. The following table

outlines the potential hazards.

Hazard Category

Classification

Notes

May ignite in air, especially in

Flammability Flammable Solid (Potential) )
the presence of moisture.[3][4]
Reaction with water can

o ) ) produce flammable hydrogen

Reactivity Reacts violently with water ) ]
gas and corrosive cesium
hydroxide.[3]

o ] ] Expected to be corrosive to
Corrosivity Corrosive (Potential)

skin, eyes, and metals.[4]

Health Hazards

Acute Toxicity (Oral, Dermal,
Inhalation - Potential), Skin
Corrosion/Irritation, Serious

Eye Damage/Irritation

Based on data for related

compounds.[4]

Experimental Protocols and Handling
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Given the hazardous nature of Cesium Methoxide, stringent safety protocols must be
followed. The experimental procedures outlined below are based on best practices for handling
air- and moisture-sensitive, pyrophoric, and corrosive materials.

Handling and Storage Protocol

Objective: To ensure the safe handling and storage of Cesium Methoxide, preventing contact
with air and moisture.

Methodology:

 Inert Atmosphere: All manipulations of Cesium Methoxide must be carried out under an
inert atmosphere (e.g., argon or nitrogen) in a glovebox.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant
laboratory coats, chemical-resistant gloves (e.g., nitrile or neoprene), and safety goggles or a
face shield.[3]

o Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated
area, away from incompatible materials such as water, acids, and oxidizing agents.[3] The
container should be stored in a secondary container.

e Dispensing: Use only spark-proof tools for handling.[3] Weighing should be done under an
inert atmosphere.

o Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations.
Contaminated materials must be handled as hazardous waste.[3]

Emergency Procedures

Obijective: To outline the immediate actions to be taken in case of an emergency involving
Cesium Methoxide.

Methodology:

o Spill:
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o In case of a small spill within a glovebox, use an appropriate absorbent material (e.qg.,
sand, vermiculite) to cover the spill. Carefully collect the material into a sealed container
for disposal.

o For spills outside a controlled environment, evacuate the area and contact emergency
services. Do not use water or carbon dioxide extinguishers. Use a Class D fire
extinguisher for metal fires.[3]

o Fire:

o If afire occurs, use a Class D fire extinguisher (e.g., powdered lime, dry sand). DO NOT
USE WATER, FOAM, OR CARBON DIOXIDE.[3]

e EXxposure:

o Skin Contact: Immediately brush off any solid material and flush the affected area with
copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek
immediate medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.[3]

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for handling Cesium
Methoxide.
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Cesium Methoxide Handling Workflow

Conduct Risk Assessment

Don Appropriate PPE
Prepare Inert Atmosphere (Glovebox)

Transfer Reagent

Perform Reaction
Quench Reaction Carefully

Dispose of Waste Properly
Clean Glassware Under Inert Atmosphere
Store Product Securely

Click to download full resolution via product page

Caption: Workflow for handling Cesium Methoxide.
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Emergency Response for Cesium Methoxide Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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